Cas no 898464-20-5 ((2E)-N-(2Z)-6-methyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(2Z)-6-methyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 898464-20-5
• MF: C₁₈H₁₈N₂OS₂
• MW: 342.478321552277
• CID: 5485122
• PubChem ID: 7247564
• Update Time: 2025-07-23

(2E)-N-(2Z)-6-methyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• F2610-0619
• (E)-N-(6-methyl-3-propyl-1,3-benzothiazol-2-ylidene)-3-thiophen-2-ylprop-2-enamide
• (2E)-N-[(2Z)-6-methyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-(thiophen-2-yl)prop-2-enamide
• (2E,NZ)-N-(6-methyl-3-propylbenzo[d]thiazol-2(3H)-ylidene)-3-(thiophen-2-yl)acrylamide
• AKOS024663728
• 898464-20-5
• (2E)-N-(2Z)-6-methyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C18H18N2OS2/c1-3-10-20-15-8-6-13(2)12-16(15)23-18(20)19-17(21)9-7-14-5-4-11-22-14/h4-9,11-12H,3,10H2,1-2H3/b9-7+,19-18-
• InChI Key： LGHBLXCCMTXQQI-GNIJCECWSA-N
• SMILES： S1/C(=N\C(/C=C/C2=CC=CS2)=O)/N(C2C=CC(C)=CC1=2)CCC

Computed Properties

• Exact Mass: 342.08605555g/mol
• Monoisotopic Mass: 342.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 86.2Ų

Additional information on (2E)-N-(2Z)-6-methyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide

Advanced Molecular Architecture and Therapeutic Potential of (2E)-N-(2Z)-6-methyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(thiophen-2-yl)prop-2-enamide

1,3-Benzothiazole derivatives have emerged as a cornerstone in modern medicinal chemistry due to their unique ability to modulate biological targets through multiple mechanisms. The thiophen-2-yl group, coupled with the 1,3-benzothiazol-2-ylidene scaffold, creates a highly versatile platform for drug discovery. The compound with CAS number 898464-20-5 represents a novel synthetic entity that integrates aromatic heterocyclic systems with alkyl chain functionalities, offering promising applications in pharmaceutical research.

Recent studies have highlighted the critical role of 1,3-benzothiazole derivatives in targeting ion channels and G-protein coupled receptors (GPCRs). The thiophen-2-yl substituent enhances molecular rigidity and improves binding affinity to specific protein targets. This structural feature is particularly relevant in the development of drugs for neurodegenerative disorders, where precise modulation of neuronal signaling pathways is essential. The 2E and 2Z geometric isomerism in the prop-2-enamide moiety further contributes to the compound's pharmacological profile, as stereochemistry significantly influences biological activity.

Emerging research in 2023 has demonstrated that 1,3-benzothiazole-based molecules exhibit potent anti-inflammatory properties by inhibiting the NF-κB signaling pathway. This mechanism is particularly significant in the context of chronic inflammatory diseases, where traditional therapies often lack specificity. The thiophen-2-yl group appears to enhance this effect by stabilizing the interaction between the ligand and the target protein, as evidenced by molecular docking studies. These findings align with the growing emphasis on structure-based drug design in pharmaceutical development.

The prop-2-enamide functionality in this compound is noteworthy for its ability to form hydrogen bonds with key residues in target proteins. This property is particularly advantageous in the design of small molecules for treating metabolic disorders, where enzyme inhibition is a common therapeutic strategy. The 6-methyl and 3-propyl substituents further modulate the compound's physicochemical properties, optimizing its solubility and permeability for oral administration. These structural features make the compound a compelling candidate for further preclinical evaluation.

Recent advances in computational chemistry have enabled the precise prediction of the compound's behavior in biological systems. Quantum mechanical calculations suggest that the 1,3-benzothiazol-2-ylidene scaffold exhibits favorable electronic properties for interacting with biological membranes. This characteristic is crucial for the development of drugs that require membrane permeability for cellular uptake. The thiophen-2-yl group's electron-withdrawing nature may further enhance this property, as indicated by recent experimental data on similar compounds.

Pharmacokinetic studies on structurally related compounds have shown that the prop-2-enamide moiety significantly improves metabolic stability. This finding is particularly relevant for the design of long-acting therapeutic agents. The 6-methyl substitution may also contribute to enhanced metabolic resistance by altering the compound's susceptibility to enzymatic degradation. These properties make the compound a potential lead for developing drugs with extended half-lives.

Recent clinical trials have demonstrated the therapeutic potential of 1,3-benzothiazole derivatives in treating autoimmune diseases. The thiophen-2-yl substituent appears to play a critical role in modulating immune responses by interacting with key cytokine receptors. This mechanism is particularly promising for the development of targeted therapies for conditions like rheumatoid arthritis, where traditional immunosuppressants often cause significant side effects.

Advances in synthetic chemistry have enabled the efficient preparation of the 1,3-benzothiazol-2-ylidene scaffold with high stereocontrol. This is particularly important for the 2E and 2Z isomers, which may exhibit different biological activities. The prop-2-enamide functionality can be selectively introduced through optimized reaction conditions, ensuring the desired stereochemistry for optimal therapeutic outcomes.

Recent studies have shown that the thiophen-2-yl group can act as a molecular switch, modulating the compound's interaction with different biological targets. This property is particularly valuable in the development of multitarget drugs, which are increasingly being explored for complex diseases like cancer. The 1,3-benzothiazol-2-ylidene scaffold provides a flexible framework for incorporating such functional groups, enhancing the compound's therapeutic versatility.

Computational models predict that the compound may exhibit selective activity against specific isoforms of target enzymes, which is a major advantage in drug development. This selectivity is attributed to the precise spatial arrangement of the thiophen-2-yl and prop-2-enamide groups, which allows for optimal binding to target proteins while minimizing off-target effects. These properties make the compound a promising candidate for further pharmaceutical development.